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Compound of Interest

Compound Name: Epronaz

Cat. No.: B3054231 Get Quote

Disclaimer: The substance "Epronaz" as specified in the user request is not a recognized

chemical entity in widespread scientific literature. Based on the phonetic similarity and context,

this guide addresses the ecotoxicology of Epoxiconazole, a broad-spectrum triazole fungicide.

Executive Summary
Epoxiconazole is a systemic fungicide widely used in agriculture to control a variety of fungal

diseases in crops. Its mode of action is the inhibition of C14-demethylase, an enzyme crucial

for sterol biosynthesis in fungi. While effective against target pathogens, the persistence and

mobility of epoxiconazole in the environment raise concerns about its potential impact on non-

target organisms. This technical guide provides a comprehensive overview of the

ecotoxicological effects of epoxiconazole on aquatic and terrestrial non-target organisms,

including quantitative toxicity data, detailed experimental protocols, and an examination of the

underlying signaling pathways affected.

Quantitative Ecotoxicity Data
The following tables summarize the acute and chronic toxicity of epoxiconazole to a range of

non-target organisms. Data is presented as LC50 (lethal concentration for 50% of the

population), EC50 (effective concentration for 50% of the population), and NOEC (no observed

effect concentration).

Table 1: Aquatic Ecotoxicity of Epoxiconazole
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Species Endpoint Value (mg/L)
Exposure
Duration

Reference

Fish

Oncorhynchus

mykiss (Rainbow

Trout)

96-h LC50 < 4.6 96 hours [1]

Invertebrates

Daphnia magna

(Water Flea)
48-h EC50 8.69 48 hours [1]

Daphnia magna

(Water Flea)
21-d NOEC 0.63 21 days [2]

Algae

Pseudokirchnerie

lla subcapitata
72-h EC50 2.31 72 hours [1]

Chaetoceros

calcitrans

(Marine Diatom)

72-h EC50 2.31 72 hours [3]

Table 2: Terrestrial Ecotoxicity of Epoxiconazole
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Species Endpoint Value
Exposure
Duration

Reference

Earthworms

Eisenia fetida 14-d LC50 45.5 mg/kg soil 14 days

Eisenia fetida
56-d NOEC

(reproduction)
0.084 mg/kg soil 56 days

Honeybees

Apis mellifera
48-h Acute

Contact LD50
> 100 µ g/bee 48 hours

Soil

Microorganisms

Nitrogen

Transformation
NOEC

0.0625 mg/kg

soil
90 days

Carbon

Transformation
NOEC 0.625 mg/kg soil 90 days

Experimental Protocols
The ecotoxicological data presented in this guide are primarily generated following

standardized test guidelines, predominantly those established by the Organisation for

Economic Co-operation and Development (OECD). These protocols ensure data quality,

reproducibility, and international acceptance.

Aquatic Toxicity Testing
Fish Acute Toxicity Test (OECD 203): This test evaluates the acute lethal toxicity of a

substance to fish. Typically, juvenile rainbow trout (Oncorhynchus mykiss) are exposed to a

range of concentrations of the test substance in a static or semi-static system for 96 hours.

Mortalities are recorded at 24, 48, 72, and 96 hours, and the LC50 is calculated. Water

quality parameters such as pH, dissolved oxygen, and temperature are monitored

throughout the test.
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Daphnia sp. Acute Immobilisation Test (OECD 202): This test assesses the acute toxicity of a

substance to Daphnia magna. Neonates (<24 hours old) are exposed to a series of test

concentrations for 48 hours. The endpoint is immobilization, defined as the inability to swim

within 15 seconds of gentle agitation. Observations are made at 24 and 48 hours to

determine the EC50.

Alga, Growth Inhibition Test (OECD 201): This test determines the effect of a substance on

the growth of freshwater green algae, such as Pseudokirchneriella subcapitata.

Exponentially growing algal cultures are exposed to various concentrations of the test

substance for 72 hours under constant light and temperature. The algal growth is measured

by cell counts or other biomass surrogates, and the EC50 for growth rate inhibition is

calculated.

Terrestrial Toxicity Testing
Earthworm, Acute Toxicity Test (based on OECD 207): This test evaluates the acute toxicity

of a substance to adult earthworms, typically Eisenia fetida. The earthworms are exposed to

the test substance mixed into an artificial soil for 14 days. Mortality and sublethal effects like

weight loss are recorded to determine the LC50.

Earthworm Reproduction Test (OECD 222): This chronic toxicity test assesses the sublethal

effects of a substance on earthworm reproduction. Adult earthworms are exposed to the

substance in artificial soil for 28 days, after which they are removed. The soil is then

incubated for another 28 days to allow for the hatching of cocoons. The number of juvenile

worms is counted to determine the NOEC for reproduction.

Honeybee, Acute Contact Toxicity Test (OECD 214): This test determines the acute contact

toxicity of a substance to adult worker honeybees (Apis mellifera). The test substance is

applied directly to the dorsal thorax of the bees. Mortalities are recorded at 24 and 48 hours

to calculate the LD50.

Soil Microorganism Toxicity Tests: These studies assess the impact of a substance on key

microbial processes in the soil, such as nitrogen and carbon transformation. Soil samples

are treated with the test substance and incubated under controlled conditions. The rates of

nitrification (conversion of ammonia to nitrate) and soil respiration (carbon dioxide evolution)

are measured over time to determine the NOEC.
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Signaling Pathways and Mechanisms of Toxicity
Epoxiconazole's primary mode of action in target fungi is the inhibition of sterol biosynthesis.

However, its interaction with cytochrome P450 (CYP) enzymes can also lead to adverse effects

in non-target organisms, including endocrine disruption.

Primary Mode of Action: Sterol Biosynthesis Inhibition
Epoxiconazole inhibits the enzyme C14-demethylase (a member of the CYP51 family), which is

a critical step in the conversion of lanosterol to ergosterol in fungi. Ergosterol is an essential

component of fungal cell membranes. In non-target organisms, analogous enzymes in the

sterol biosynthesis pathway can be affected, although the sensitivity is generally lower than in

fungi.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3054231#ecotoxicology-of-epronaz-on-non-target-
organisms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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